Cas no 909570-34-9 ((2-Allyloxyethoxy)-acetic acid)

• Product Name: (2-Allyloxyethoxy)-acetic acid
• CAS No: 909570-34-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 4773434
• Update Time: 2025-11-01

(2-Allyloxyethoxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Allyloxyethoxy)-acetic acid
• 2-(2-prop-2-enoxyethoxy)acetic acid
• 3,6-dioxa-8-nonenoic Acid
• Acetic acid, 2-[2-(2-propen-1-yloxy)ethoxy]-

• Inchi： 1S/C7H12O4/c1-2-3-10-4-5-11-6-7(8)9/h2H,1,3-6H2,(H,8,9)
• InChI Key： CAHUGPPCEATIHE-UHFFFAOYSA-N
• SMILES： O(CC=C)CCOCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 122
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8

Additional information on (2-Allyloxyethoxy)-acetic acid

(2-Allyloxyethoxy)-acetic acid (CAS No. 909570-34-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound (2-Allyloxyethoxy)-acetic acid (CAS No. 909570-34-9) represents a significant area of interest in the realm of chemical and pharmaceutical research. This versatile molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development, synthetic chemistry, and biomolecular interactions. The presence of both an allyl group and an ethoxy side chain on the acetic acid backbone imparts distinct reactivity and functionality, making it a valuable intermediate in various synthetic pathways.

In recent years, the study of (2-Allyloxyethoxy)-acetic acid has been closely linked to advancements in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of more complex pharmacophores, particularly those targeting inflammatory and metabolic disorders. The compound's ability to undergo various chemical transformations, such as nucleophilic addition and oxidation reactions, has opened new avenues for designing novel therapeutic agents. For instance, modifications to the allyl group have been investigated for enhancing bioavailability and metabolic stability, while the ethoxy moiety offers opportunities for selective binding interactions with biological targets.

The pharmacological significance of (2-Allyloxyethoxy)-acetic acid has been further highlighted by its incorporation into several preclinical studies. These investigations have revealed promising results in modulating key signaling pathways involved in diseases such as diabetes and cardiovascular disorders. The compound's structural analogs have demonstrated efficacy in reducing oxidative stress and improving insulin sensitivity, suggesting its potential as a lead compound for further development. Additionally, the exploration of its derivatives has shed light on the importance of molecular geometry and electronic properties in determining biological activity.

Synthetic methodologies for obtaining high-purity (2-Allyloxyethoxy)-acetic acid have also seen significant advancements. Modern techniques in organic synthesis, including catalytic hydrogenation and cross-coupling reactions, have enabled more efficient and scalable production processes. These improvements are crucial for ensuring adequate supply for both research purposes and potential industrial applications. Furthermore, green chemistry principles have been integrated into these synthetic routes, minimizing waste generation and maximizing atom economy—a trend that aligns with global efforts to promote sustainable chemical practices.

The role of computational chemistry in understanding the behavior of (2-Allyloxyethoxy)-acetic acid cannot be overstated. Advanced modeling techniques have allowed researchers to predict molecular interactions with high accuracy, facilitating the design of targeted experiments. These simulations have been instrumental in optimizing reaction conditions and predicting physicochemical properties such as solubility and permeability. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and reduce the time required to bring new compounds from bench to market.

Future directions in the study of (2-Allyloxyethoxy)-acetic acid are likely to focus on expanding its applications beyond traditional pharmaceuticals. The compound's unique structural features make it a promising candidate for use in materials science, particularly in the development of functional polymers and coatings with enhanced durability and reactivity. Additionally, its potential role in agrochemical formulations has not been fully explored but warrants further investigation due to its versatility as a building block.

In conclusion, (2-Allyloxyethoxy)-acetic acid (CAS No. 909570-34-9) stands as a testament to the dynamic interplay between chemical innovation and biological discovery. Its multifaceted applications across various domains highlight its importance as a research tool and a potential candidate for future therapeutics. As scientific understanding continues to evolve, it is anticipated that new uses for this compound will emerge, further solidifying its place in the forefront of chemical research.